6-Oxo-6-(3-trifluoromethylphenyl)hexanoic acid
Description
6-Oxo-6-(3-trifluoromethylphenyl)hexanoic acid is a chemical compound with the CAS Number: 502651-11-8 . It has a molecular weight of 274.24 and its IUPAC name is 6-oxo-6-[3-(trifluoromethyl)phenyl]hexanoic acid . The compound is beige in color and is in solid form .
Molecular Structure Analysis
The InChI code for 6-Oxo-6-(3-trifluoromethylphenyl)hexanoic acid is 1S/C13H13F3O3/c14-13(15,16)10-5-3-4-9(8-10)11(17)6-1-2-7-12(18)19/h3-5,8H,1-2,6-7H2,(H,18,19) . This code provides a specific textual identifier for the compound’s molecular structure.Physical And Chemical Properties Analysis
As mentioned earlier, 6-Oxo-6-(3-trifluoromethylphenyl)hexanoic acid is a beige solid . It has a molecular weight of 274.24 . More detailed physical and chemical properties might be available in its Material Safety Data Sheet (MSDS) provided by the manufacturer.Scientific Research Applications
Pharmacology
6-Oxo-6-(3-trifluoromethylphenyl)hexanoic acid: is a compound with potential pharmacological applications due to its structural characteristics. The trifluoromethyl group can enhance the metabolic stability of pharmaceuticals, making this compound a candidate for drug development. It could be explored for its efficacy in modulating receptors or enzymes that are structurally compatible with its molecular geometry .
Material Science
In material science, this compound’s robust chemical structure, imparted by the trifluoromethyl group, could be utilized in the synthesis of advanced polymers. These polymers might exhibit unique properties such as resistance to degradation or special electrical conductance, useful in creating durable materials for various industrial applications .
Chemical Synthesis
The compound serves as a building block in chemical synthesis. Its hexanoic acid moiety could be involved in the formation of esters or amides, which are fundamental reactions in synthesizing complex organic molecules. This can be particularly valuable in the synthesis of novel organic compounds with potential applications in medicine and material science .
Analytical Chemistry
6-Oxo-6-(3-trifluoromethylphenyl)hexanoic acid: can be used as a standard or reagent in analytical chemistry. Its unique molecular signature allows it to be a reference compound in mass spectrometry or chromatography, aiding in the identification and quantification of similar compounds in complex mixtures .
Biochemistry
In biochemistry, the compound could be investigated for its role in metabolic pathways. Given its structural similarity to fatty acids, it might interact with enzymes involved in lipid metabolism, providing insights into enzyme function and regulation .
Environmental Science
Environmental science could benefit from studying this compound’s breakdown products and their interaction with the ecosystem. Understanding its biodegradation could inform the assessment of its environmental impact, particularly in terms of toxicity and persistence .
properties
IUPAC Name |
6-oxo-6-[3-(trifluoromethyl)phenyl]hexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13F3O3/c14-13(15,16)10-5-3-4-9(8-10)11(17)6-1-2-7-12(18)19/h3-5,8H,1-2,6-7H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZEYCGVQYBZOEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(=O)CCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10620415 |
Source
|
| Record name | 6-Oxo-6-[3-(trifluoromethyl)phenyl]hexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10620415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Oxo-6-(3-trifluoromethylphenyl)hexanoic acid | |
CAS RN |
502651-11-8 |
Source
|
| Record name | 6-Oxo-6-[3-(trifluoromethyl)phenyl]hexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10620415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-Amino(ethyl)anilino]-1-ethanol](/img/structure/B1323417.png)
![1-(8-Benzyl-3,8-diazabicyclo[3.2.1]octan-3-yl)-2,2,2-trifluoroethanone](/img/structure/B1323421.png)
